Cas no 2310157-86-7 (1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one)

1-(1,3-Thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one is a specialized heterocyclic compound featuring a piperazinone core substituted with a thiazole moiety and a trifluoropropanesulfonyl group. This structure imparts unique physicochemical properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The trifluoropropanesulfonyl group contributes to improved metabolic resistance and bioavailability, while the thiazole ring offers potential for diverse biological interactions. Its well-defined synthetic pathway allows for consistent purity and scalability. This compound is particularly suited for applications in drug discovery, where its modular framework enables further derivatization for targeted activity optimization.
1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one structure
2310157-86-7 structure
Product Name:1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one
CAS No:2310157-86-7
MF:C10H12F3N3O3S2
MW:343.345789909363
CID:5914205
PubChem ID:134160846
Update Time:2025-10-28

1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one
    • F6573-8236
    • 2310157-86-7
    • 1-(thiazol-2-yl)-4-((3,3,3-trifluoropropyl)sulfonyl)piperazin-2-one
    • AKOS040705490
    • 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropylsulfonyl)piperazin-2-one
    • Inchi: 1S/C10H12F3N3O3S2/c11-10(12,13)1-6-21(18,19)15-3-4-16(8(17)7-15)9-14-2-5-20-9/h2,5H,1,3-4,6-7H2
    • InChI Key: MFPLHBPLCLJTDQ-UHFFFAOYSA-N
    • SMILES: S(CCC(F)(F)F)(N1CC(N(C2=NC=CS2)CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 343.02721809g/mol
  • Monoisotopic Mass: 343.02721809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 107Ų

1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one Pricemore >>

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Additional information on 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one

Comprehensive Overview of 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one (CAS No. 2310157-86-7)

The compound 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one (CAS No. 2310157-86-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiazole ring and a trifluoropropanesulfonyl group, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a piperazine derivative, a class known for its versatility in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a critical role. The compound’s CAS No. 2310157-86-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, the incorporation of the thiazole moiety in 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one offers intriguing possibilities for heterocyclic chemistry. Thiazoles are renowned for their presence in bioactive molecules, including antibiotics and kinase inhibitors. Coupled with the trifluoromethyl group, this compound could serve as a key intermediate in the development of next-generation therapeutics for diseases like cancer and inflammatory disorders.

The piperazin-2-one core of this molecule further enhances its appeal. Piperazine derivatives are widely explored for their CNS activity, making CAS No. 2310157-86-7 a candidate for neurological drug research. Recent studies highlight its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in biopharmaceutical innovation. This aligns with user queries on platforms like Google Scholar, where terms such as "GPCR modulators" and "fluorinated piperazines" trend prominently.

Another area of interest is the compound’s sulfonyl group, which contributes to its electrophilic reactivity. This feature is pivotal in covalent inhibitor design, a strategy gaining traction in oncology research. Given the rise of AI-driven drug discovery, computational models often prioritize sulfonyl-containing scaffolds like 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one for virtual screening.

Environmental and green chemistry considerations also play a role in the compound’s profile. The trifluoropropanesulfonyl moiety is being studied for its biodegradability, addressing concerns about persistent organic pollutants (POPs). This resonates with current searches on eco-friendly fluorochemicals and green synthesis methods.

In summary, 1-(1,3-thiazol-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)piperazin-2-one (CAS No. 2310157-86-7) represents a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and AI-augmented molecular design.

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